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Compound of Interest

Compound Name: 6-Methoxy-1-indanone

Cat. No.: B023923 Get Quote

Technical Support Center: 6-Methoxy-1-indanone
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of 6-Methoxy-1-
indanone.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 6-Methoxy-1-indanone?

A1: 6-Methoxy-1-indanone is a solid, typically a white to yellow or cream crystalline powder,

that is stable under standard ambient conditions.[1] For optimal stability, it should be stored in a

tightly sealed container in a dry, well-ventilated area.[1] While some suppliers suggest room

temperature, others recommend refrigeration. Below is a summary of storage

recommendations.

Q2: What are the physical and chemical properties of 6-Methoxy-1-indanone?

A2: Key properties are summarized in the table below.

Q3: What are the known stability issues with 6-Methoxy-1-indanone?

A3: 6-Methoxy-1-indanone is generally considered chemically stable at room temperature.[1]

However, as a combustible solid, it should be kept away from heat and sources of ignition.[1]

There is no specific information available regarding its sensitivity to light or moisture, but
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general best practices for chemical storage, such as keeping it in a dark and dry place, are

recommended.[2]

Q4: What are the primary hazards associated with handling 6-Methoxy-1-indanone?

A4: 6-Methoxy-1-indanone is classified as harmful if swallowed, in contact with skin, or if

inhaled.[3][4] It can also cause skin and eye irritation.[4][5] It is hazardous to the aquatic

environment.[6] Appropriate personal protective equipment (PPE), such as gloves, eye

protection, and a lab coat, should be worn during handling.[5][6]
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Issue Potential Cause Recommended Action

Unexpected experimental

results (e.g., low yield, impurity

peaks in analysis)

Compound Degradation:

Improper storage may have led

to degradation.

1. Review storage conditions

against the recommendations

in the table above.2. Perform a

purity analysis (e.g., HPLC,

GC-MS) on the stored

material.3. If degradation is

confirmed, procure a fresh

batch of the compound.

Change in physical

appearance (e.g., color

change, clumping)

Moisture Absorption or

Contamination: The container

may not have been properly

sealed, leading to moisture

uptake or contamination.

1. Visually inspect the

container seal for any

breaches.2. If moisture is

suspected, the product may be

dried in a desiccator, but purity

should be re-verified.3. For

critical applications, it is

recommended to use a fresh,

unopened container.

Inconsistent melting point

Presence of Impurities: The

compound may have degraded

or become contaminated.

1. Compare the observed

melting point to the specified

range (typically 104-111 °C).[2]

[5][7][8]2. A broad or

depressed melting point range

suggests the presence of

impurities.3. Consider

recrystallization or column

chromatography to purify the

compound, followed by

analytical confirmation of

purity.

Data Presentation
Table 1: Recommended Storage Conditions for 6-Methoxy-1-indanone
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Parameter Recommendation Source(s)

Temperature Room Temperature [2][9][10]

Cool and dark place, <15°C [2]

Refrigerated (0 - 8°C) [11]

Atmosphere Sealed in a dry environment [1][9]

Container Tightly closed container [1]

Ventilation Store in a well-ventilated place [1]

Table 2: Physical and Chemical Properties of 6-Methoxy-1-indanone

Property Value Source(s)

CAS Number 13623-25-1
[2][4][5][6][7][8][10][11][12][13]

[14]

Molecular Formula C₁₀H₁₀O₂ [4][5][7][8][11]

Molecular Weight 162.19 g/mol [2][4][6][10]

Appearance
White to yellow or cream

crystalline powder/solid
[2][5][7][8][9][11]

Melting Point 104 - 111 °C [2][5][6][7][8]

Purity ≥97% [5][6]

Experimental Protocols
Protocol: General Procedure for Assessing the Stability of 6-Methoxy-1-indanone

This protocol outlines a general method for evaluating the stability of 6-Methoxy-1-indanone
under specific storage conditions.

1. Materials:

6-Methoxy-1-indanone (high purity standard)
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HPLC or GC grade solvents (e.g., acetonitrile, water)
Analytical balance
Vials with airtight seals
Environmental chamber or oven
HPLC or GC-MS system

2. Procedure:

Initial Analysis (Time Zero):

Accurately weigh a sample of high-purity 6-Methoxy-1-indanone.
Dissolve the sample in a suitable solvent to a known concentration.
Analyze the sample using a validated HPLC or GC-MS method to determine its initial purity
and identify any existing impurities. This will serve as the baseline.

Sample Storage:

Aliquot known quantities of the 6-Methoxy-1-indanone into several vials.
Tightly seal the vials.
Place the vials under the desired storage conditions to be tested (e.g., elevated temperature,
high humidity, exposure to light).

Time-Point Analysis:

At predetermined time intervals (e.g., 1 week, 1 month, 3 months), remove one vial from
each storage condition.
Allow the vial to equilibrate to room temperature.
Prepare a sample for analysis as described in step 1.
Analyze the sample using the same analytical method as the initial analysis.

Data Analysis:

Compare the purity of the stored samples to the time-zero sample.
Identify and quantify any new peaks that appear in the chromatogram, as these may be
degradation products.
A significant decrease in the main peak area or the appearance of new peaks indicates
degradation.
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Troubleshooting Workflow for 6-Methoxy-1-indanone

Start: Unexpected 
Experimental Result

Review Storage Conditions

Perform Purity Analysis (HPLC/GC-MS)

Degradation Confirmed? Consider Re-purification

Minor Impurities

Procure Fresh Batch

Yes

End: Proceed with Experiment

No

End: Re-evaluate Experiment
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Storage Condition Decision Logic

Select Storage Conditions for
6-Methoxy-1-indanone

Long-Term Storage?

Store at 0-8°C or <15°C
in a dark, dry place

Yes

Store at Room Temperature
in a dark, dry place

No (Short-Term)

Ensure Container is Tightly Sealed

Storage Conditions Set

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

